molecular formula C21H27N B8411359 1-Secondary butyl-4,4-diphenylpiperidine

1-Secondary butyl-4,4-diphenylpiperidine

Cat. No.: B8411359
M. Wt: 293.4 g/mol
InChI Key: HMQGLWXGGPUQAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Secondary butyl-4,4-diphenylpiperidine is a useful research compound. Its molecular formula is C21H27N and its molecular weight is 293.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C21H27N

Molecular Weight

293.4 g/mol

IUPAC Name

1-butan-2-yl-4,4-diphenylpiperidine

InChI

InChI=1S/C21H27N/c1-3-18(2)22-16-14-21(15-17-22,19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,18H,3,14-17H2,1-2H3

InChI Key

HMQGLWXGGPUQAV-UHFFFAOYSA-N

Canonical SMILES

CCC(C)N1CCC(CC1)(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

When proceeding as described in Example 2, but replacing 1-methyl-3-benzoyl-4-hydroxy-4-phenylpiperidine (used as starting material in said example) by 1-secondary butyl-3-benzoyl-4-phenyl-4-hydroxypiperidine and reacting 25 g. thereof with benzene in the presence of aluminum chloride, 17 g. of the crude base 1-secondary butyl-4,4-diphenylpiperidine are obtained. The crude base is not purified by distillation in a high vacuum but by adding ether saturated with hydrogen chloride to its solution in acetic acid ethyl ester. Thereby, the crystalline hydrochloride is precipitated. It melts at 242° to 245° C. (with decomposition) after recrystallization from acetic acid ethyl ester.
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1-secondary butyl-3-benzoyl-4-phenyl-4-hydroxypiperidine
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